![molecular formula C14H9BrN2O2 B6174485 5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 348125-24-6](/img/no-structure.png)
5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione (hereafter referred to as 5-Br-PyrM-Isoind) is a heterocyclic compound that belongs to the class of isoindoles. It is a colorless solid with a molecular weight of 250.2 g/mol. The compound has been extensively studied for its potential applications in organic synthesis and pharmaceuticals due to its wide range of biological activities.
Scientific Research Applications
5-Br-PyrM-Isoind has been studied for its potential applications in organic synthesis and pharmaceuticals due to its wide range of biological activities. The compound has been found to have anti-tumor, anti-inflammatory, anti-viral, anti-bacterial, and anti-fungal properties. It has also been found to possess anti-oxidant, anti-allergic, and anti-cancer activities. Additionally, it has been found to possess anti-diabetic, anti-hyperlipidemic, and anti-microbial activities. It has also been used as a potential inhibitor of the enzyme acetylcholinesterase.
Mechanism of Action
The mechanism of action of 5-Br-PyrM-Isoind is not fully understood. However, it is believed that the compound acts through the inhibition of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Additionally, the compound has been found to interact with various other enzymes and proteins, such as cyclooxygenase-2, lipoxygenase, and nitric oxide synthase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-PyrM-Isoind have been studied in various animal models. The compound has been found to possess anti-inflammatory and anti-tumor activities in mice. Additionally, it has been found to possess anti-allergic and anti-cancer activities in rats. It has also been found to possess anti-diabetic and anti-hyperlipidemic activities in rabbits.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Br-PyrM-Isoind in laboratory experiments include its availability, low cost, and wide range of biological activities. Additionally, the compound is relatively easy to synthesize and has a low toxicity profile. The main limitation of using 5-Br-PyrM-Isoind in laboratory experiments is its lack of specificity for certain biological targets.
Future Directions
The potential future directions for the study of 5-Br-PyrM-Isoind include further investigations into its mechanism of action, its effects on various other enzymes and proteins, and its potential applications in drug development. Additionally, further studies are needed to better understand the compound’s effects on various biochemical and physiological processes, as well as its potential toxicity profile. Additionally, further studies are needed to identify and characterize novel analogs of the compound that may possess improved biological activities. Finally, further studies are needed to explore the potential of 5-Br-PyrM-Isoind as a therapeutic agent for various diseases and disorders.
Synthesis Methods
5-Br-PyrM-Isoind can be synthesized using a three-step process. The first step involves the reaction of 5-bromo-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione (hereafter referred to as 5-Br-M-Isoind) with pyridine in the presence of a base. The second step involves the reaction of the resulting 5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione (hereafter referred to as 5-Br-PyrM-Isoind) with an aldehyde or ketone in the presence of a base. The third step involves the reaction of the resulting product with an amine to form an amide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione' involves the reaction of 3-pyridinemethanol with phthalic anhydride followed by bromination of the resulting product. The dihydroisoindole ring is formed through a cyclization reaction.", "Starting Materials": [ "3-pyridinemethanol", "phthalic anhydride", "bromine", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: React 3-pyridinemethanol with phthalic anhydride in the presence of sulfuric acid to form 3-(phthalimidomethyl)pyridine.", "Step 2: Brominate 3-(phthalimidomethyl)pyridine using bromine in acetic acid to form 5-bromo-2-[(pyridin-3-yl)methyl]phthalimide.", "Step 3: Cyclize 5-bromo-2-[(pyridin-3-yl)methyl]phthalimide using sodium acetate in acetic acid to form 5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione." ] } | |
CAS RN |
348125-24-6 |
Product Name |
5-bromo-2-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione |
Molecular Formula |
C14H9BrN2O2 |
Molecular Weight |
317.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
